Cas no 1798420-79-7 ((Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide
• CAS No: 1798420-79-7
• MF: C₁₃H₁₁N₃O₂S
• MW: 273.310341119766
• CID: 5821703
• PubChem ID: 94069820
• Update Time: 2025-05-27

(Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601835
• 2-cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide
• Z2867511601
• (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide
• 1798420-79-7

• Inchi： 1S/C13H11N3O2S/c1-9-8-19-12(16-9)7-15-13(17)10(6-14)5-11-3-2-4-18-11/h2-5,8H,7H2,1H3,(H,15,17)/b10-5-
• InChI Key： FWTHXMJMNMFEBU-YHYXMXQVSA-N
• SMILES： S1C=C(C)N=C1CNC(/C(/C#N)=C\C1=CC=CO1)=O

Computed Properties

• Exact Mass: 273.05719778g/mol
• Monoisotopic Mass: 273.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide

Comprehensive Analysis of (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide (CAS No. 1798420-79-7)

The compound (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide (CAS No. 1798420-79-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound combines a furan ring with a thiazole moiety, linked through a cyanoacrylamide bridge, making it a subject of interest for drug discovery and material science.

Researchers are particularly intrigued by the Z-configuration of the double bond in this molecule, which influences its biological activity and stability. The presence of both furan and thiazole rings suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for kinase inhibitors or antimicrobial agents. Recent studies have explored its role in modulating cellular pathways, aligning with the growing demand for targeted therapies in precision medicine.

From a synthetic chemistry perspective, the cyanoacrylamide group in 1798420-79-7 offers versatility for further functionalization. This feature is highly valued in medicinal chemistry, where researchers seek to optimize lead compounds for improved pharmacokinetics. The compound’s molecular weight (C₁₃H₁₁N₃O₂S) and logP values indicate moderate lipophilicity, which is crucial for balancing solubility and membrane permeability—a key consideration in drug design.

In the context of green chemistry, the synthesis of (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide has been explored using catalyst-free or solvent-free methods, addressing environmental concerns. This aligns with the industry’s shift toward sustainable synthesis, a topic frequently searched by professionals in organic chemistry forums.

The compound’s spectral data (e.g., NMR, HRMS) and X-ray crystallography results have been documented, providing insights into its 3D conformation and intermolecular interactions. Such data are critical for computational chemists developing QSAR models or molecular docking simulations, which are hot topics in AI-driven drug discovery.

Beyond pharmaceuticals, 1798420-79-7 has potential in material science, particularly in designing organic semiconductors or fluorescent probes. Its conjugated system and electron-withdrawing cyano group make it a candidate for optoelectronic applications, a field gaining traction due to advancements in flexible electronics.

For researchers sourcing this compound, purity (>98%) and storage conditions (e.g., inert atmosphere, low temperature) are frequently asked questions. Proper handling ensures stability, especially given the hydrolytic sensitivity of the enamide group. Suppliers often highlight these parameters in technical datasheets, a detail scrutinized by quality control specialists.

In summary, (Z)-2-Cyano-3-(furan-2-yl)-N-[(4-methyl-1,3-thiazol-2-yl)methyl]prop-2-enamide represents a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural elegance and functional adaptability continue to inspire innovation across scientific disciplines.